Cas no 2137748-53-7 (1H-Indole-6-carbonitrile, 2-(1-chlorocyclopropyl)-)

• Product Name: 1H-Indole-6-carbonitrile, 2-(1-chlorocyclopropyl)-
• CAS No: 2137748-53-7
• MF: C₁₂H₉ClN₂
• MW: 216.666261434555
• CID: 5258459
• Update Time: 2025-06-14

1H-Indole-6-carbonitrile, 2-(1-chlorocyclopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carbonitrile, 2-(1-chlorocyclopropyl)-

• Inchi： 1S/C12H9ClN2/c13-12(3-4-12)11-6-9-2-1-8(7-14)5-10(9)15-11/h1-2,5-6,15H,3-4H2
• InChI Key： BTUQAUGOPSIXDL-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C#N)=C2)C=C1C1(Cl)CC1

Additional information on 1H-Indole-6-carbonitrile, 2-(1-chlorocyclopropyl)-

Recent Advances in the Study of 1H-Indole-6-carbonitrile, 2-(1-chlorocyclopropyl)- (CAS: 2137748-53-7)

The compound 1H-Indole-6-carbonitrile, 2-(1-chlorocyclopropyl)- (CAS: 2137748-53-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel indole-based derivatives, which are known for their diverse pharmacological activities. The presence of the chlorocyclopropyl moiety and the nitrile group at the 6-position of the indole ring confers unique reactivity and binding properties, making it a promising scaffold for drug development. Researchers have explored its potential in targeting various disease pathways, including inflammation, cancer, and infectious diseases.

One of the most notable advancements in the study of 1H-Indole-6-carbonitrile, 2-(1-chlorocyclopropyl)- is its application in the development of kinase inhibitors. Kinases play a critical role in cellular signaling and are often implicated in cancer progression. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are key targets in oncology. These findings suggest that further optimization of this scaffold could lead to the development of novel anticancer agents.

In addition to its potential in oncology, recent research has also explored the compound's antimicrobial properties. A study published in the Journal of Medicinal Chemistry reported that certain derivatives of 1H-Indole-6-carbonitrile, 2-(1-chlorocyclopropyl)- exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, highlighting its potential as a lead compound for new antibiotics.

The synthesis of 1H-Indole-6-carbonitrile, 2-(1-chlorocyclopropyl)- has also been a focus of recent research. A novel, scalable synthetic route was reported in Organic Letters, which utilizes a palladium-catalyzed cyclization reaction to achieve high yields and purity. This advancement is expected to facilitate further exploration of the compound's pharmacological potential by enabling larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain in the optimization of this compound for therapeutic use. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Researchers are currently employing computational modeling and high-throughput screening to identify the most promising derivatives for further development.

In conclusion, 1H-Indole-6-carbonitrile, 2-(1-chlorocyclopropyl)- (CAS: 2137748-53-7) represents a versatile and promising scaffold in drug discovery. Its unique structural features and demonstrated biological activities make it a valuable candidate for the development of novel therapeutics in oncology and infectious diseases. Continued research efforts are expected to yield further insights into its mechanism of action and potential clinical applications.